Cas no 325724-58-1 (3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile)

• Product Name: 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile
• CAS No: 325724-58-1
• MF: C₁₇H₁₁BrN₄OS
• MW: 399.264440774918
• CID: 5842695
• PubChem ID: 4962944
• Update Time: 2025-06-26

3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Z56771855
• 3-[5-bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile
• 325724-58-1
• EN300-26609119
• 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile

• Inchi： 1S/C17H11BrN4OS/c1-24-17-20-9-12(18)15(22-17)16(23)11(8-19)14-7-6-10-4-2-3-5-13(10)21-14/h2-7,9,11H,1H3
• InChI Key： FHBLEKUKYFTPBO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1C(C(C#N)C1C=CC2C=CC=CC=2N=1)=O)SC

Computed Properties

• Exact Mass: 397.98369g/mol
• Monoisotopic Mass: 397.98369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile

Introduction to 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile (CAS No. 325724-58-1)

3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 325724-58-1, represents a convergence of multiple structural motifs that are highly relevant to contemporary drug discovery efforts. The presence of a pyrimidine core substituted with a bromine atom at the 5-position and a methylsulfanyl group at the 2-position, coupled with an adjacent quinoline moiety, makes this molecule a promising candidate for further exploration in the development of novel therapeutic agents.

The structural framework of this compound is particularly intriguing due to its potential biological activity. The pyrimidine ring is a well-documented scaffold in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. The incorporation of a bromine atom at the 5-position enhances the electrophilicity of the ring, making it susceptible to various chemical transformations that can be exploited in synthetic chemistry. Additionally, the methylsulfanyl group introduces a polar region that can interact favorably with biological targets, thereby increasing the compound's binding affinity and selectivity.

The quinoline portion of the molecule, specifically located at the 2-position relative to the nitrile group, adds another layer of complexity and functionality. Quinoline derivatives are renowned for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. By integrating this moiety into the core structure of 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile, researchers aim to harness these properties while also exploring novel interactions with other biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications can influence biological activity. These tools have been instrumental in predicting the binding modes of this compound to various protein targets, suggesting potential applications in treating diseases such as cancer and inflammation. The combination of experimental validation and computational analysis provides a robust framework for optimizing the pharmacological properties of this molecule.

In vitro studies have begun to elucidate the mechanism of action for 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-yl)propanenitrile. Initial findings indicate that it may interact with enzymes involved in cell proliferation and signal transduction pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive therapeutic targets. The compound's ability to modulate these pathways could lead to novel treatment strategies that are more effective and have fewer side effects compared to existing therapies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups within the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also demonstrate the feasibility of producing complex molecules like 3-[5-Bromo-2-(methylsulfanyl)pyrimidin-4-yl]-3-oxo-2-(quinolin-2-y l)propanenitrile on an industrial scale.

The potential applications of this compound extend beyond its use as an intermediate in drug synthesis. It may also serve as a building block for designing libraries of derivatives with enhanced biological activity. By systematically varying different functional groups within its structure, researchers can explore a wide range of biological effects and identify compounds with superior pharmacological profiles.

As research continues to progress, it is expected that new insights into the biological activity and therapeutic potential of 3-[5-Bromo-2-(methylsulfanyl)pyrimidin -4 -yl]-3 -oxo -2 - (quinolin -2 - yl)propanenitrile will emerge. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible benefits for patients worldwide. The journey from laboratory discovery to clinical application is long and challenging, but compounds like this one offer hope for innovative solutions to pressing medical needs.